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Abstract

But-3-enoyl chloride, an acyl chloride containing a terminal vinyl group, is a versatile
bifunctional reagent in organic synthesis. Its reactivity as both an acylating agent and a
participant in addition reactions makes it a valuable building block for a diverse range of
molecular architectures. This technical guide provides a comprehensive overview of the
chemical structure, physical and chemical properties, synthesis, and reactivity of but-3-enoyl
chloride. Detailed experimental protocols for its synthesis and a representative reaction are
presented, along with its spectroscopic signature.

Chemical Structure and Identification

But-3-enoyl chloride, also known as 3-butenoyl chloride, possesses a four-carbon chain with
a carbonyl chloride group at one end and a vinyl group at the other.[1][2] This unique
arrangement of functional groups underpins its diverse chemical reactivity.

Chemical Structure:

Identifiers[1][3]
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Identifier Value

IUPAC Name but-3-enoyl chloride

CAS Number 1470-91-3

Molecular Formula C4H5CIO

Molecular Weight 104.53 g/mol

SMILES C=CCC(=0)ClI

InChl INChl=1S/C4H5CIO/c1-2-3-4(5)6/h2H,1,3H2

Physicochemical Properties

But-3-enoyl chloride is a colorless to yellow or brown liquid with a pungent odor.[3][4] A
summary of its key physical properties is provided in the table below.

Physical Properties of But-3-enoyl Chloride[3][5]

Property Value

Boiling Point 99.545 °C at 760 mmHg
Density 1.065 g/cm3

Flash Point 21.102 °C

Refractive Index 1.427

Synthesis of But-3-enoyl Chloride

The most common and efficient method for the synthesis of but-3-enoyl chloride is the
reaction of but-3-enoic acid with thionyl chloride (SOCI2).[2] This reaction proceeds through a
nucleophilic acyl substitution mechanism where the hydroxyl group of the carboxylic acid is
replaced by a chloride ion.

Reaction Mechanism

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b074866?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/1470-91-3.html
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ateh980662b6?context=bbe
https://www.benchchem.com/product/b074866?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/1470-91-3.html
http://www.ichemical.com/products/1470-91-3.html
https://www.benchchem.com/product/b074866?utm_src=pdf-body
https://www.benchchem.com/product/b074866?utm_src=pdf-body
https://www.smolecule.com/products/s682728
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of but-3-enoyl chloride from but-3-enoic acid using thionyl chloride follows a
well-established pathway for the conversion of carboxylic acids to acyl chlorides.

SO:2 (gas)

E’hionyl Chloride (SOCIzD
- SOz
But-3-enoic Acid * SOCk Chlorosulfite Ester Intermediate - HC But-3-enoyl Chlorida
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Caption: Synthesis of But-3-enoyl Chloride.

Experimental Protocol: Synthesis from But-3-enoic Acid

The following protocol is a general procedure for the synthesis of acyl chlorides from carboxylic
acids using thionyl chloride and can be adapted for but-3-enoyl chloride.[6]

Materials:

But-3-enoic acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane or neat)

Round-bottom flask

Reflux condenser
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e Stirring apparatus

e Heating mantle

« Distillation apparatus
Procedure:

 In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place
but-3-enoic acid.

o Slowly add an excess of thionyl chloride (typically 2-3 equivalents) to the flask at room
temperature. The reaction is often performed neat or in an anhydrous solvent.

e The reaction mixture is then heated to reflux for 1-3 hours. The progress of the reaction can
be monitored by the cessation of gas evolution (SOz and HCI).

» After the reaction is complete, the excess thionyl chloride is removed by distillation, often
under reduced pressure.

e The resulting crude but-3-enoyl chloride can be purified by fractional distillation.

Reactivity and Applications

But-3-enoyl chloride is a highly reactive compound due to the presence of the acyl chloride
functional group, which is a potent electrophile.[2] It readily undergoes nucleophilic acyl
substitution reactions with a variety of nucleophiles.[2] The vinyl group can also participate in
various addition reactions.

Nucleophilic Acyl Substitution

But-3-enoyl chloride reacts with nucleophiles such as alcohols, amines, and carbanions to
form the corresponding esters, amides, and ketones, respectively.[2]
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Caption: Nucleophilic Acyl Substitution Mechanism.

Friedel-Crafts Acylation

A significant application of but-3-enoyl chloride is in Friedel-Crafts acylation reactions, where
it is used to introduce the but-3-enoyl group onto an aromatic ring in the presence of a Lewis
acid catalyst, such as aluminum chloride (AICI3).

Experimental Workflow: Friedel-Crafts Acylation
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Caption: Friedel-Crafts Acylation Workflow.
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Spectroscopic Data

The structure of but-3-enoyl chloride can be confirmed using various spectroscopic
techniques. While experimentally obtained spectra are the gold standard, predicted data can
provide valuable insights.

Predicted Spectroscopic Data[3]

Spectroscopy Predicted Data

Predicted shifts for protons on the vinyl group
1H NMR and the methylene group adjacent to the

carbonyl.

Predicted shifts for the carbonyl carbon, the two
13C NMR sp2 carbons of the vinyl group, and the sp3
carbon.

Characteristic absorption bands for the C=0
IR Spectroscopy stretch of the acyl chloride, the C=C stretch of
the alkene, and C-H stretches.

Note: For definitive structural elucidation, it is crucial to acquire and interpret experimental
spectroscopic data.

Safety and Handling

But-3-enoyl chloride is a corrosive and flammable liquid.[4] It should be handled with
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in
a well-ventilated fume hood. It is sensitive to moisture and will react with water to produce
hydrochloric acid. Store in a cool, dry, and well-ventilated area away from incompatible
substances.

Conclusion

But-3-enoyl chloride is a valuable and reactive building block in organic synthesis. Its dual
functionality allows for the construction of complex molecules through both acylation and
alkene addition pathways. A thorough understanding of its properties, synthesis, and reactivity
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Is essential for its effective utilization in research and development, particularly in the fields of
medicinal chemistry and materials science. This guide provides a foundational understanding
for professionals working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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